Divergent synthesis of oxindole derivatives via controllable reactions of isatin-derived para-quinone methides with sulfur ylides†

Organic & Biomolecular Chemistry Pub Date: 2020-05-29 DOI: 10.1039/D0OB00979B

Abstract

A catalyst-free and controllable reaction of isatin-derived para-quinone methides with sulfur ylides was developed. This protocol enables the divergent synthesis of two different valuable oxindole derivatives with a broad substrate scope and high stereoselectivities (up to >20 : 1 dr and only the (Z)-configuration).

Graphical abstract: Divergent synthesis of oxindole derivatives via controllable reactions of isatin-derived para-quinone methides with sulfur ylides
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